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Compound of Interest

Compound Name: (S)-1,2-Butanediol

Cat. No.: B1233174

Essential Safety and Handling Guide for (S)-1,2-
Butanediol

This guide provides critical safety and logistical information for the handling, use, and disposal
of (S)-1,2-Butanediol in a laboratory setting, tailored for researchers, scientists, and drug
development professionals.

Immediate Safety and Personal Protective
Equipment (PPE)

(S)-1,2-Butanediol is a combustible liquid that can cause serious eye irritation.[1][2] Proper
personal protective equipment is essential to ensure safety during handling.

Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[1]

» Aface shield may also be necessary in situations with a higher risk of splashing.[3]

Skin Protection:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1233174?utm_src=pdf-interest
https://www.benchchem.com/product/b1233174?utm_src=pdf-body
https://www.benchchem.com/product/b1233174?utm_src=pdf-body
https://www.chemicalbook.com/msds/s-1-2-butanediol.pdf
https://www.echemi.com/sds/12-butanediol-pid_Seven44115.html
https://www.chemicalbook.com/msds/s-1-2-butanediol.pdf
https://www.2spi.com/catalog/documents/20150804-sds-02681-BDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Chemical-resistant gloves must be worn.[2][4] Nitrile rubber gloves with a minimum thickness
of 0.11 mm are a suitable option.[5]

e Always inspect gloves before use and use proper glove removal technique to avoid skin
contact.[5]

» Wear appropriate protective clothing to prevent skin exposure.[2][4]
Respiratory Protection:
o Work in a well-ventilated area.[1][2]

« If ventilation is inadequate or if vapors/aerosols are generated, a full-face respirator with
appropriate cartridges (e.g., type ABEK) should be used.[1][5]

Quantitative Data Summary

Property Value Source
Melting Point/Freezing Point -46°C (lit.) [1]
Boiling Point 55°C / 0.7mmHg (lit.) [1]
Flash Point 10°C (lit.) [1]
Auto-ignition Temperature 390°C [4]
Lower Explosion Limit 2.40 vol % [4]
Upper Explosion Limit 13.50 vol % [4]

Operational and Disposal Plans

Handling and Storage:
+ Handle in a well-ventilated place, avoiding contact with skin and eyes.[1]
e Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
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o Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.[4]

 Facilities should be equipped with an eyewash station and a safety shower.[4]

Spill Management:

In case of a spill, evacuate the area and remove all sources of ignition.[1]

Use personal protective equipment, including chemical impermeable gloves.[1]

Prevent the spill from entering drains.[1]

Absorb the spill with inert material (e.g., vermiculite, sand) and collect it in a suitable, closed
container for disposal.[4]

Disposal:

Disposal must be in accordance with local, state, and federal regulations.

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1]

» Do not discharge into sewer systems.[1]

o Containers should be triple-rinsed (or equivalent) and can then be offered for recycling,
reconditioning, or punctured and disposed of in a sanitary landfill.[1]

Experimental Protocols: First Aid

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][4]

¢ In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor if irritation persists.[1][4]

¢ In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing and consult a doctor.[1][4]
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 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Personal Protective Equipment (PPE) Selection
Workflow
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Hazard Assessment

Start: Handling
(S)-1,2-Butanediol
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\
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J
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Caption: PPE selection workflow for handling (S)-1,2-Butanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling (S)-1,2-
Butanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233174#personal-protective-equipment-for-
handling-s-1-2-butanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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